L-Serinamide, N2-acetyl-N5-formyl-N5-hydroxy-L-ornithyl-N-[3-[(2S,5S)-5-[3-(formylhydroxyamino)propyl]-3,6-dioxo-2-piperazinyl]propyl]-N-hydroxy-

• Molecular Formula: C22H37N7O11
• Molecular Weight: 575.6 g/mol
• IUPAC Name: (2S)-2-acetamido-5-[formyl(hydroxy)amino]-N-[(2S)-1-[3-[(2S,5S)-5-[3-[formyl(hydroxy)amino]propyl]-3,6-dioxopiperazin-2-yl]propyl-hydroxyamino]-3-hydroxy-1-oxopropan-2-yl]pentanamide
• InChI: InChI=1S/C22H37N7O11/c1-14(33)23-15(5-2-8-27(38)12-31)19(34)26-18(11-30)22(37)29(40)10-4-7-17-21(36)24-16(20(35)25-17)6-3-9-28(39)13-32/h12-13,15-18,30,38-40H,2-11H2,1H3,(H,23,33)(H,24,36)(H,25,35)(H,26,34)/t15-,16-,17-,18-/m0/s1
• InChI Key: IQMHGRIOYXVPSE-XSLAGTTESA-N
• Isomeric SMILES: CC(=O)N[C@@H](CCCN(C=O)O)C(=O)N[C@@H](CO)C(=O)N(CCC[C@H]1C(=O)N[C@H](C(=O)N1)CCCN(C=O)O)O
• SMILES: CC(=O)NC(CCCN(C=O)O)C(=O)NC(CO)C(=O)N(CCCC1C(=O)NC(C(=O)N1)CCCN(C=O)O)O
• synonyms: foroxymithine

Description

L-Serinamide, N2-acetyl-N5-formyl-N5-hydroxy-L-ornithyl-N-[3-[(2S,5S)-5-[3-(formylhydroxyamino)propyl]-3,6-dioxo-2-piperazinyl]propyl]-N-hydroxy- is a natural product found in Streptomyces nitrosporeus with data available.

Scientific Research Applications

Siderophore Activity in Microbial Iron-Transport Systems

L-Serinamide derivatives, specifically those related to N5-Acetyl-N5-hydroxy-L-ornithine, are instrumental in the synthesis of siderophores, compounds that chelate and transport iron in microbial systems. For instance, the synthesis of N5-Acetyl-N5-hydroxy-L-ornithine and its incorporation into albomycin-like peptides demonstrated its vital role in microbial iron-transport systems. This suggests a potential for these compounds in understanding and manipulating bacterial growth and metabolism (Dolence et al., 1991).

Antibacterial Drug Delivery

The integration of L-Serinamide derivatives into beta-lactam antibiotics has been explored. Specifically, N5-Acetyl-N5-hydroxy-L-ornithine-derived siderophore-beta-lactam conjugates have shown the potential to utilize the ferrichrome iron-transport system for drug delivery. This innovative approach hints at new methods for targeting bacterial infections (Dolence et al., 1991).

Synthesis and Structural Characterization

The isolation, characterization, and synthesis of L-Serinamide derivatives, including those forming the hydroxamic acid side-chain of albomycins, have been comprehensively documented. These studies are crucial for understanding the chemical nature and potential applications of these compounds in medicinal chemistry (Benz & Schmidt, 1984).

Impact on Microbial Growth

Research has also shown that the hydrophobic nature of synthetic derivatives of siderophores, like those based on N5-hydroxy-N5-acetyl-l-ornithine, significantly affects the growth of various bacterial strains. This finding is relevant for developing new antimicrobial agents and understanding microbial nutrient uptake mechanisms (Lin et al., 2001).